Cas no 142434-22-8 (b-D-Glucopyranose, O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®3)-2-(acetylamino)-2-deoxy-)

• Product Name: b-D-Glucopyranose, O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®3)-2-(acetylamino)-2-deoxy-
• CAS No: 142434-22-8
• MF: C₂₅H₄₂N₂O₁₉
• MW: 674.602989673615
• CID: 205755
• PubChem ID: 196912
• Update Time: 2025-04-19

b-D-Glucopyranose, O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®3)-2-(acetylamino)-2-deoxy- Chemical and Physical Properties

Names and Identifiers

• (2S,4S,5R,6R)-5-acetamido-2-[(2R,3R,4S,5S,6R)-2-[(2R,3R,4R,5S,6R)-3-acetamido-2,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihy
• b-D-Glucopyranose, O-(N-acetyl-a-neuraminosyl)-(2&reg
• 3)-2-(acetylamino)-2-deoxy-
• 3)-O-b-D-galactopyranosyl-(1&reg
• 5-(acetylamino)-3,5-dideoxy-D-glycero-alpha-D-galacto-non-2-ulopyranonosyl-(2->3)-beta-D-galactopyranosyl-(1->3)-2-(acetylamino)-2-deoxy-beta-D-glucopyranose
• alpha-Neu5Ac-2-3-gal-1-3-glcnac
• alpha-Neup5Ac-2-3-galp-1-3-glcpnac
• Nggnac
• O-(5-Acetamido-3,5-dideoxy-D-glycero-D-galacto-2-nonulopyranosylonic acid)-(2-3)-O-galactopyranosyl-(1-3)-2-acetamido-2-deoxyglucopyranose
• Neu5Acalpha2-3Galbeta1-3GlcNAcbeta
• alpha-Neup5Ac-(2->3)-beta-D-Galp-(1->3)-beta-D-GlcpNAc
• Neu5Aca2-3Galb1-3GlcNAcb
• alpha-Neu5Ac-(2->3)-beta-D-Gal-(1->3)-beta-D-GlcNAc
• CHEBI:71604
• 142434-22-8
• N-acetyl-alpha-neuraminyl-(2->3)-beta-D-galactosyl-(1->3)-N-acetyl-beta-D-glucosamine
• 5-acetamido-3,5-dideoxy-D-glycero-alpha-D-galacto-non-2-ulopyranonosyl-(2->3)-beta-D-galactopyranosyl-(1->3)-2-acetamido-2-deoxy-beta-D-glucopyranose
• (2S,4S,5R,6R)-5-acetamido-2-[(2R,3R,4S,5S,6R)-2-[(2R,3R,4R,5S,6R)-3-acetamido-2,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• b-D-Glucopyranose, O-(N-acetyl-a-neuraminosyl)-(2®3)-O-b-D-galactopyranosyl-(1®3)-2-(acetylamino)-2-deoxy-

• Inchi： 1S/C25H42N2O19/c1-7(31)26-13-9(33)3-25(24(40)41,45-20(13)15(35)10(34)4-28)46-21-17(37)12(6-30)43-23(18(21)38)44-19-14(27-8(2)32)22(39)42-11(5-29)16(19)36/h9-23,28-30,33-39H,3-6H2,1-2H3,(H,26,31)(H,27,32)(H,40,41)/t9-,10+,11+,12+,13+,14+,15+,16+,17-,18+,19+,20+,21-,22+,23-,25-/m0/s1
• InChI Key： KMRCGPSUZRGVOV-CTFHGZAXSA-N
• SMILES： O([C@]1(C(=O)O)C[C@@H]([C@H]([C@H]([C@@H]([C@@H](CO)O)O)O1)NC(C)=O)O)[C@H]1[C@H]([C@@H](CO)O[C@H]([C@@H]1O)O[C@H]1[C@@H]([C@@H](CO)O[C@H]([C@@H]1NC(C)=O)O)O)O

Computed Properties

• Exact Mass: 674.238
• Monoisotopic Mass: 674.238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 46
• Rotatable Bond Count: 12
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.7
• Topological Polar Surface Area: 344Ų

Experimental Properties

• Density: 1.7
• Boiling Point: 1190.4°Cat760mmHg
• Flash Point: 673.8°C
• Refractive Index: 1.649